molecular formula C12H11BrN2S B8449650 4-[(4-Amino-2-bromophenylthio)methyl]pyridine

4-[(4-Amino-2-bromophenylthio)methyl]pyridine

Cat. No.: B8449650
M. Wt: 295.20 g/mol
InChI Key: QUQQSVPIMQFWKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-Amino-2-bromophenylthio)methyl]pyridine is a useful research compound. Its molecular formula is C12H11BrN2S and its molecular weight is 295.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11BrN2S

Molecular Weight

295.20 g/mol

IUPAC Name

3-bromo-4-(pyridin-4-ylmethylsulfanyl)aniline

InChI

InChI=1S/C12H11BrN2S/c13-11-7-10(14)1-2-12(11)16-8-9-3-5-15-6-4-9/h1-7H,8,14H2

InChI Key

QUQQSVPIMQFWKY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N)Br)SCC2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-[(2-Bromo-4-nitrophenylthio)methyl]pyridine (D14) (0.800 g, 2.56 mmol) was dissolved in ethanol (40 ml) and heated to 60° C. with stifling. A solution of tin (II) chloride (1.696 g, 8.96 mmol) in conc. HCl (8 ml) was then added dropwise. The reaction mixture was heated under reflux for 2 h, then allowed to cool, diluted with water (40 ml) and basified to pH14 by the addition of 10% sodium hydroxide. The reaction mixture was concentrated in vacuo and the aqueous residue was extracted with dichloromethane (2×70 ml). The combined organic layers were then dried (Na2SO4) and evaporated under reduced pressure to give the title compound as a brown oil, which was dried in vacuo (0.670 g, 93%).
Name
4-[(2-Bromo-4-nitrophenylthio)methyl]pyridine
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
1.696 g
Type
reactant
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Four

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